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Compound of Interest

Compound Name: 5-Fam-pmdm6

Cat. No.: B15137275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive protocol for the reconstitution and storage of 5-

FAM-PDM6, a fluorescently-labeled peptide probe utilized in MDM2-binding assays. Adherence

to these guidelines is crucial for maintaining the integrity, stability, and performance of the

peptide in downstream applications.

Product Information
5-FAM-PDM6 is a bioactive peptide conjugated with 5-Carboxyfluorescein (5-FAM), a green

fluorescent dye. This probe is a valuable tool for studying the interaction between the p53

tumor suppressor and its negative regulator, MDM2.

Chemical and Physical Properties
Property Value

Full Sequence
5-FAM-{βAla}-{βAla}-Phe-Met-Aib-{pTyr}-(6-Cl-

L-Trp)-Glu-{Ac3c}-Leu-Asn-NH2[1][2]

Molecular Weight ~1784.23 g/mol [1]

Appearance Light yellow to yellow solid[1]

Excitation Wavelength (λex) ~494 nm[2]

Emission Wavelength (λem) ~521 nm[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15137275?utm_src=pdf-interest
https://www.medchemexpress.com/5-fam-pmdm6.html
https://www.anaspec.com/en/catalog/5-fam-pmdm6-1-mg~bb62932a-9f69-47a1-8ba1-98830d8f2732
https://www.medchemexpress.com/5-fam-pmdm6.html
https://www.medchemexpress.com/5-fam-pmdm6.html
https://www.anaspec.com/en/catalog/5-fam-pmdm6-1-mg~bb62932a-9f69-47a1-8ba1-98830d8f2732
https://www.anaspec.com/en/catalog/5-fam-pmdm6-1-mg~bb62932a-9f69-47a1-8ba1-98830d8f2732
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstitution of Lyophilized 5-FAM-PDM6
Proper reconstitution of the lyophilized peptide is critical for its solubility and activity. The choice

of solvent depends on the physicochemical properties of the peptide. Based on its amino acid

sequence, 5-FAM-PDM6 is a relatively hydrophobic peptide.

Recommended Solvent:
High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a

concentrated stock solution.

Protocol for Reconstitution:
Equilibrate the Vial: Before opening, allow the vial of lyophilized 5-FAM-PDM6 to warm to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture, which can affect the stability of the peptide.

Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Add Solvent: Carefully add the calculated volume of anhydrous DMSO to the vial to achieve

the desired stock solution concentration (e.g., 1 mM or 10 mM).

Dissolve the Peptide: Gently vortex or pipette the solution up and down to ensure the peptide

is completely dissolved. Sonication in a water bath for short periods (1-2 minutes) can be

used to aid dissolution if necessary, but avoid excessive heating.

Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.

Storage of 5-FAM-PDM6 Stock Solutions
Proper storage is essential to prevent degradation and maintain the fluorescent properties of

the 5-FAM-PDM6 stock solution.

Storage Conditions Summary
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Storage Type Temperature Duration
Key
Considerations

Short-Term -20°C Up to 1 month[1]

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

Long-Term -80°C Up to 6 months[1]

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

Detailed Storage Protocol:
Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the peptide and the

fluorescent dye, aliquot the stock solution into smaller, single-use volumes in low-protein-

binding microcentrifuge tubes.

Protect from Light: 5-FAM is a light-sensitive fluorophore. Wrap the storage vials in aluminum

foil or use amber-colored tubes to protect the stock solution from light.

Freezing: Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath before

transferring them to the appropriate freezer for storage.

Thawing: When ready to use, thaw an aliquot rapidly in a room temperature water bath and

keep it on ice, protected from light, until use. Avoid prolonged exposure to room temperature.

Experimental Workflow
The following diagram illustrates the key steps for reconstituting and storing 5-FAM-PDM6

stock solutions.
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Workflow for 5-FAM-PDM6 Stock Solution Preparation and Storage

Reconstitution

Storage

Usage

Equilibrate vial to room temperature

Centrifuge vial

Add anhydrous DMSO

Vortex/sonicate to dissolve

Aliquot into single-use tubes

Protect from light

Store at -20°C (short-term) or -80°C (long-term)

Thaw aliquot quickly

Use in experiment
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Signaling Pathway Context
5-FAM-PDM6 is designed to competitively inhibit the interaction between p53 and MDM2. The

binding of p53 to MDM2 leads to the ubiquitination and subsequent proteasomal degradation of

p53. By occupying the p53-binding pocket on MDM2, 5-FAM-PDM6 can be used to study the

disruption of this interaction, which is a key therapeutic strategy in oncology.

Simplified p53-MDM2 Signaling Pathway and 5-FAM-PDM6 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Reconstituting and Storing 5-FAM-PDM6 Stock
Solutions: A Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137275#reconstituting-and-storing-5-fam-pmdm6-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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